Cas no 21156-91-2 (3-(prop-2-en-1-yl)benzaldehyde)
21156-91-2 structure
Product Name:3-(prop-2-en-1-yl)benzaldehyde
CAS No:21156-91-2
MF:C10H10O
MW:146.185802936554
MDL:MFCD17015442
CID:829510
PubChem ID:22022690
Update Time:2025-04-19
3-(prop-2-en-1-yl)benzaldehyde Chemical and Physical Properties
Names and Identifiers
-
- 3-allylbenzaldehyde
- 3-prop-2-enylbenzaldehyde
- 3-(prop-2-en-1-yl)benzaldehyde
-
- MDL: MFCD17015442
- Inchi: 1S/C10H10O/c1-2-4-9-5-3-6-10(7-9)8-11/h2-3,5-8H,1,4H2
- InChI Key: KUEDNSFBFPTFIA-UHFFFAOYSA-N
- SMILES: O=CC1=CC=CC(=C1)CC=C
Computed Properties
- Exact Mass: 146.0732
- Monoisotopic Mass: 146.073164938g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 11
- Rotatable Bond Count: 3
- Complexity: 140
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 17.1Ų
Experimental Properties
- Density: 1.005
- Boiling Point: 233.249°C at 760 mmHg
- Flash Point: 96.467°C
- Refractive Index: 1.558
- PSA: 17.07
- LogP: 2.22760
3-(prop-2-en-1-yl)benzaldehyde Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| A2B Chem LLC | AF39743-2.5g |
3-allylbenzaldehyde |
21156-91-2 | 95% | 2.5g |
$1655.00 | 2024-04-20 | |
| A2B Chem LLC | AF39743-5g |
3-allylbenzaldehyde |
21156-91-2 | 95% | 5g |
$2432.00 | 2024-04-20 | |
| A2B Chem LLC | AF39743-10g |
3-allylbenzaldehyde |
21156-91-2 | 95% | 10g |
$3589.00 | 2024-04-20 | |
| A2B Chem LLC | AF39743-50mg |
3-allylbenzaldehyde |
21156-91-2 | 95% | 50mg |
$227.00 | 2024-04-20 | |
| A2B Chem LLC | AF39743-100mg |
3-allylbenzaldehyde |
21156-91-2 | 95% | 100mg |
$322.00 | 2024-04-20 | |
| A2B Chem LLC | AF39743-250mg |
3-allylbenzaldehyde |
21156-91-2 | 95% | 250mg |
$445.00 | 2024-04-20 | |
| A2B Chem LLC | AF39743-500mg |
3-allylbenzaldehyde |
21156-91-2 | 95% | 500mg |
$681.00 | 2024-04-20 | |
| A2B Chem LLC | AF39743-1g |
3-allylbenzaldehyde |
21156-91-2 | 95% | 1g |
$862.00 | 2024-04-20 | |
| Enamine | EN300-263054-1g |
3-(prop-2-en-1-yl)benzaldehyde |
21156-91-2 | 95% | 1g |
$785.0 | 2023-09-14 | |
| Enamine | EN300-263054-5g |
3-(prop-2-en-1-yl)benzaldehyde |
21156-91-2 | 95% | 5g |
$2277.0 | 2023-09-14 |
3-(prop-2-en-1-yl)benzaldehyde Related Literature
-
Huading Zhang,Lee R. Moore,Maciej Zborowski,P. Stephen Williams,Shlomo Margel,Jeffrey J. Chalmers Analyst, 2005,130, 514-527
-
Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
-
Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
-
Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
-
Sowmyalakshmi Venkataraman RSC Adv., 2015,5, 73807-73813
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